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Compound of Interest

Compound Name:
2-Amino-3-fluoro-n-

methylbenzamide

CAS No.: 1017789-26-2

Cat. No.: B1370968

Get Quote

Executive Summary & Route Comparison
The synthesis of 2-amino-3-fluoro-N-methylbenzamide (CAS: 1017789-26-2) presents a

specific chemoselective challenge: amidation of the carboxylic acid must occur without

interference from the unprotected aniline (amino group) at the ortho position.

While direct acid chloride formation (using

) often leads to polymerization or sulfinylamine byproducts due to the free amine, two superior
strategies exist.
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Feature
Method A: Isatoic Anhydride

(Recommended)

Method B: HATU Coupling

(Alternative)

Mechanism

Cyclization to reactive

intermediate, then ring

opening.

Direct activation of carboxylic

acid.

Atom Economy
High (Byproduct is

).

Low (Large peptide coupling

byproducts).

Scalability
Excellent (No chromatography

often required).

Poor (Expensive reagents,

difficult purification).

Yield >85% (Robust). ~97% (Small scale).[1]

Purity Profile
High (Main impurity is

unreacted acid).

Moderate (Urea/guanidinium

byproducts).

Cost Low (CDI is cheap). High (HATU is expensive).[2]

Synthetic Pathway Visualization
The following diagram illustrates the decision logic and chemical pathways for both methods.

Method A: Isatoic Anhydride (Scalable)
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Ring Opening
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Precipitation
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Caption: Comparative synthetic workflows. Method A utilizes a reactive cyclic intermediate to

protect the amine and activate the acid simultaneously.
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Detailed Experimental Protocols
Method A: The Isatoic Anhydride Route (Gold Standard)
Best for: Multigram to Kilogram scale, ensuring high purity without column chromatography.

Mechanistic Insight: This reaction proceeds via the formation of 5-fluoro-1H-benzo[d]

[1,3]oxazine-2,4-dione (5-fluoro isatoic anhydride). This intermediate effectively "protects" the

amine and "activates" the carbonyl. Nucleophilic attack by methylamine at the C4 carbonyl

releases

and the free amine, driving the reaction to completion irreversibly.

Protocol:

Activation: Charge a dry flask with 2-amino-3-fluorobenzoic acid (1.0 equiv) and anhydrous

THF (10 mL/g).

Cyclization: Add 1,1'-Carbonyldiimidazole (CDI) (1.2 equiv) portion-wise at room

temperature.

Critical Parameter: Monitor gas evolution (

). Do not seal the vessel.

Step: Heat to reflux (65°C) for 2–3 hours until TLC/LCMS shows consumption of starting

material.

Ring Opening: Cool the mixture to 0°C. Slowly add Methylamine (33% in EtOH or 2M in THF,

3.0 equiv).

Observation: Vigorous gas evolution (

) will occur.

Workup: Stir at room temperature for 2 hours.

Concentrate the solvent under reduced pressure.

Resuspend the residue in water (or dilute
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).

Filter the resulting precipitate. Wash with cold water and hexanes.

Result: The product is obtained as a solid (typically off-white to yellow).

Method B: The HATU Coupling Route
Best for: <100mg scale, high-throughput library generation.

Protocol:

Dissolve 2-amino-3-fluorobenzoic acid (1.0 equiv) in DMF (0.1–0.2 M).

Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir for 5 minutes to activate the acid.

Add Methylamine hydrochloride (1.5 equiv).

Stir at ambient temperature for 2–12 hours.

Workup: Dilute with EtOAc, wash with saturated

(to remove DMF),

, and brine. Dry over

.

Yield: Reported as 97% (Yellow solid).

Analytical Data & Validation
To ensure reproducibility, compare your isolated product against these specifications.
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Parameter Specification Notes

Appearance Yellow to Off-White Solid
Color intensity may vary with

trace oxidation.

Molecular Weight 168.17 g/mol LCMS [M+H]+ = 169.2

1H NMR (DMSO-d6)
~2.8 (d, 3H,

)

Characteristic doublet for

methyl amide.

1H NMR (Aromatic) ~6.5 - 7.5 (m, 3H)
Splitting patterns complex due

to F-coupling.

19F NMR ~ -135 ppm
Diagnostic shift for 3-F

substituent.

Troubleshooting Matrix:

Issue Probable Cause Corrective Action

Low Yield (Method A) Incomplete ring opening.

Increase equivalents of

Methylamine; ensure reaction

time >2h.

Sticky Solid/Oil Residual DMF (Method B).
Wash organic layer 3x with 5%

LiCl solution or water.

Impurity: Dimer
Self-coupling of anthranilic

acid.

Ensure CDI is added slowly;

maintain dilute conditions.
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Method for preparing 2-amino-5-chloro-3-methylbenzoic acid (Isatoic Anhydride Protocol
Grounding).
Synthesis of Isatoic Anhydride Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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